molecular formula C17H14N2O2 B8697514 2-(Biphenyl-3-Yl)-5-Hydroxy-3-Methylpyrimidin-4(3h)-One

2-(Biphenyl-3-Yl)-5-Hydroxy-3-Methylpyrimidin-4(3h)-One

Cat. No.: B8697514
M. Wt: 278.30 g/mol
InChI Key: XFQLJHLLJPLAPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Biphenyl-3-Yl)-5-Hydroxy-3-Methylpyrimidin-4(3h)-One is a useful research compound. Its molecular formula is C17H14N2O2 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14N2O2

Molecular Weight

278.30 g/mol

IUPAC Name

5-hydroxy-3-methyl-2-(3-phenylphenyl)pyrimidin-4-one

InChI

InChI=1S/C17H14N2O2/c1-19-16(18-11-15(20)17(19)21)14-9-5-8-13(10-14)12-6-3-2-4-7-12/h2-11,20H,1H3

InChI Key

XFQLJHLLJPLAPL-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC=C(C1=O)O)C2=CC=CC(=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 40 mg (0.249 mmol) 2-chloro-5-hydroxy-3-methylpyrimidin-4(3H)-one in 1 ml THF was added 20.3 mg (0.025 mmol) 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane adduct, 74 mg (0.374 mmol) biphenyl-3-boronic acid, and 0.747 ml (0.747 mmol) 1 M aq Cs2CO3. The reaction mixture was heated to 120° C. for 20 min in the microwave, then diluted with 2 ml water, extracted with 10 ml EtOAc, dried over Na2SO4, filtered, and concentrated in vacuo. Purification by HPLC gave 10 mg (14% yield) of 2-biphenyl-3-yl-5-hydroxy-3-methylpyrimidin-4(3H)-one. 1H NMR δ (ppm) (CH3OH-d4): 7.83-7.77 (2H, m), 7.67 (2H, d, J=7.69 Hz), 7.64-7.55 (2H, m), 7.53-7.42 (3H, m), 7.37 (1H, t, J=7.33 Hz), 3.50 (3H, s). HRMS (ESI positive) calc (M+H)+=279.1128 found 279.1127.
Quantity
40 mg
Type
reactant
Reaction Step One
Quantity
74 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
0.747 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step Two

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